Cas no 1448034-05-6 (N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide)

• Product Name: N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide
• CAS No: 1448034-05-6
• MF: C₂₃H₂₄N₂O₅S
• MW: 440.512064933777
• CID: 6343049
• PubChem ID: 71806299
• Update Time: 2025-07-01

N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide
• N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• F6436-0622
• AKOS024559043
• N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide
• N-{[1-(1-BENZOFURAN-2-CARBONYL)PIPERIDIN-4-YL]METHYL}-2,3-DIHYDRO-1-BENZOFURAN-5-SULFONAMIDE
• 1448034-05-6

• Inchi： 1S/C23H24N2O5S/c26-23(22-14-17-3-1-2-4-21(17)30-22)25-10-7-16(8-11-25)15-24-31(27,28)19-5-6-20-18(13-19)9-12-29-20/h1-6,13-14,16,24H,7-12,15H2
• InChI Key： GIRSKSOFTQPDFG-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(CCO2)C=1)(NCC1CCN(C(C2=CC3C=CC=CC=3O2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 440.14059304g/mol
• Monoisotopic Mass: 440.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 97.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide

N-{1-(1-Benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide: A Novel Scaffold for Targeted Therapeutic Applications

N-{1-(1-Benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 1448034-05-6) represents a promising molecular scaffold with unique structural features that have garnered significant attention in recent years. This compound is characterized by its benzofuran core, which is a heterocyclic aromatic ring system, and its piperidine ring, a six-membered nitrogen-containing cyclic structure. The sulfonamide functional group at the 5-position of the benzofuran ring further enhances its chemical diversity and functional versatility. These structural elements collectively contribute to the compound's potential for modulating biological targets, particularly in the context of neurodegenerative diseases and inflammatory pathways.

The benzofuran ring is a well-established pharmacophore in drug discovery due to its ability to interact with various protein targets, including kinase enzymes and ion channels. The piperidine ring provides additional steric and electronic effects, which can influence the compound's binding affinity and selectivity. The sulfonamide group is a common moiety in pharmaceuticals, often serving as a hydrophilic linker or a pharmacophore for hydrogen bonding. The combination of these structural elements in N-{1-(1-Benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide suggests a potential for multitarget engagement, a hallmark of modern drug design strategies.

Recent studies have highlighted the importance of structural complexity in the development of selective modulators for complex diseases. The 1-benzofuran-2-carbonyl substituent in this compound is particularly noteworthy, as it introduces a conjugated system that may enhance the molecule's electronic properties and photophysical behavior. This feature could be leveraged in drug delivery systems or photodynamic therapy applications, where the compound's light-responsive properties might be exploited. However, the synthetic accessibility of this compound remains a critical factor in its practical application, as the multi-step synthesis required for its preparation may pose challenges in large-scale production.

From a pharmacokinetic perspective, the hydrophilic sulfonamide group and the polar piperidine ring are expected to influence the compound's solubility and metabolism. These properties are essential for ensuring the compound's bioavailability and targeting efficiency in vivo. Additionally, the molecular weight and lipophilicity of the compound will play a role in determining its permeability across biological membranes, which is a key determinant of its cellular uptake and target engagement. Recent advances in computational modeling have enabled researchers to predict these properties with greater accuracy, facilitating the design of structure-activity relationship (SAR) studies for this compound.

The therapeutic potential of N-{1-(1-Benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide is further supported by its structural similarity to known neuroprotective agents. The benzofuran scaffold has been extensively studied for its role in antioxidant activity and anti-inflammatory effects, which are critical in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The piperidine ring may contribute to the compound's stability and resistance to enzymatic degradation, which is important for maintaining its bioactivity in vivo. These properties make the compound a compelling candidate for further preclinical evaluation.

Recent research has also focused on the mechanism of action of this compound, particularly its ability to modulate signaling pathways associated with neuroinflammation. The sulfonamide group is known to form hydrogen bonds with target proteins, which could be relevant in the context of protein kinase inhibition. The benzofuran ring may also interact with membrane-bound receptors, potentially modulating cell signaling cascades. These interactions could be explored in the context of multi-target therapy, where the compound's ability to engage multiple pathways may offer advantages over single-target drugs.

From a synthetic chemistry standpoint, the preparation of this compound involves several key steps, including the formation of the benzofuran ring, the introduction of the piperidine ring, and the final sulfonamide functionalization. The regioselectivity and stereoselectivity of these reactions are critical for obtaining the desired stereochemistry and regiochemistry of the final product. Advances in asymmetric catalysis and green chemistry have provided new tools for optimizing the synthetic route and reducing environmental impact, which are essential for the sustainable development of pharmaceuticals.

Despite its promising structural features, the development of this compound as a therapeutic agent requires further preclinical testing to evaluate its safety profile, efficacy, and pharmacokinetic properties. The in vivo behavior of the compound will need to be assessed to determine its target specificity, toxicity, and potential for drug interactions. These studies will be critical for identifying any undesirable side effects and optimizing the compound for clinical translation.

Overall, N-{1-(1-Benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide represents a novel molecular scaffold with significant potential for therapeutic applications. Its structural complexity and functional versatility make it a promising candidate for further research and development, particularly in the context of neurodegenerative diseases and inflammatory disorders. Continued efforts in drug discovery and synthetic chemistry will be essential to fully realize the therapeutic potential of this compound.